Cas no 20101-84-2 (2-(2-Hydroxyethyl)thioacetamide)

• Product Name: 2-(2-Hydroxyethyl)thioacetamide
• CAS No: 20101-84-2
• MF: C₄H₉NO₂S
• MW: 135.18475985527
• MDL: MFCD04344219
• CID: 1068775
• PubChem ID: 4458751
• Update Time: 2025-06-09

2-(2-Hydroxyethyl)thioacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(2-Hydroxyethyl)thio]acetamide
• 2-[(2-hydroxyethyl)sulfanyl]acetamide
• AC1NAWIV
• FT-0683409
• I09-2924
• SBB051000
• SB84218
• 2-(2-hydroxyethylsulfanyl)acetamide
• 20101-84-2
• ALBB-011953
• AKOS005173357
• 2-((2-Hydroxyethyl)thio)acetamide
• MFCD04344219
• SCHEMBL4727074
• DTXSID80403494
• CS-0328374
• LS-03749
• Acetamide, 2-[(2-hydroxyethyl)thio]-
• 2-(2-Hydroxyethyl)thioacetamide

• MDL： MFCD04344219
• Inchi： 1S/C4H9NO2S/c5-4(7)3-8-2-1-6/h6H,1-3H2,(H2,5,7)
• InChI Key： OXASESSZXSXIFI-UHFFFAOYSA-N
• SMILES： S(CC(N)=O)CCO

Computed Properties

• Exact Mass: 135.03539970g/mol
• Monoisotopic Mass: 135.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 76.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 88.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 368.4±22.0 °C at 760 mmHg
• Flash Point: 176.6±22.3 °C
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

2-(2-Hydroxyethyl)thioacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 2-(2-Hydroxyethyl)thioacetamide

Comprehensive Overview of 2-(2-Hydroxyethyl)thioacetamide (CAS No. 20101-84-2): Properties, Applications, and Industry Insights

2-(2-Hydroxyethyl)thioacetamide (CAS No. 20101-84-2) is a sulfur-containing organic compound with a molecular formula of C₄H₉NO₂S. This versatile chemical has garnered significant attention in pharmaceutical, agrochemical, and material science research due to its unique structural features, including a hydroxyethyl group and a thioacetamide moiety. Its dual functional groups enable diverse reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for sulfur-based compounds like 2-(2-Hydroxyethyl)thioacetamide has surged, driven by their applications in drug discovery and green chemistry. Researchers frequently search for "thioacetamide derivatives uses" or "hydroxyethyl thioacetamide synthesis," reflecting its relevance in modern organic synthesis. The compound’s ability to act as a ligand or building block for heterocyclic frameworks aligns with the growing interest in sustainable chemical processes and bioactive molecule design.

From a physicochemical perspective, 2-(2-Hydroxyethyl)thioacetamide exhibits moderate solubility in polar solvents such as water, ethanol, and dimethyl sulfoxide (DMSO). Its stability under ambient conditions makes it suitable for laboratory and industrial-scale applications. Analytical techniques like NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to characterize its purity and structural integrity, topics often queried in academic forums.

The compound’s role in medicinal chemistry is particularly noteworthy. It serves as a precursor for synthesizing thiazole and thiadiazole derivatives, which are pivotal in developing antimicrobial and anticancer agents. Searches for "thioacetamide in drug development" highlight its prominence in addressing global health challenges. Additionally, its potential in polymer chemistry—such as modifying resin properties—has sparked interest in material science circles.

Environmental and safety considerations are also critical when handling 2-(2-Hydroxyethyl)thioacetamide. While not classified as hazardous under standard regulations, proper storage (e.g., in cool, dry environments) and handling protocols are recommended. Queries like "CAS 20101-84-2 safety data" underscore users’ focus on responsible usage, aligning with industry trends toward ESG compliance.

In conclusion, 2-(2-Hydroxyethyl)thioacetamide (CAS No. 20101-84-2) represents a multifaceted compound bridging gaps between academia and industry. Its applications span from life sciences to advanced materials, resonating with current trends in green synthesis and molecular innovation. As research continues to uncover its potential, this compound remains a subject of enduring scientific and commercial interest.